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Compound of Interest

Compound Name:
(3-Nitrophenyl)methanesulfonyl

chloride

Cat. No.: B1316798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of (3-
Nitrophenyl)methanesulfonyl chloride, a chemical compound of interest in synthetic

chemistry and drug discovery. While experimental data for this specific isomer is limited in

publicly available literature, this document compiles the available information and offers context

based on related compounds.

Core Physical and Chemical Data
(3-Nitrophenyl)methanesulfonyl chloride is an organic compound with the CAS number

58032-84-1. Its chemical structure consists of a methanesulfonyl chloride group attached to a

benzene ring substituted with a nitro group at the meta position.

Below is a table summarizing the key physical and chemical identifiers for this compound. It is

critical to note that experimentally determined values for properties such as melting point,

boiling point, and density are not readily available in the cited literature. The information

presented is based on supplier data and chemical databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1316798?utm_src=pdf-interest
https://www.benchchem.com/product/b1316798?utm_src=pdf-body
https://www.benchchem.com/product/b1316798?utm_src=pdf-body
https://www.benchchem.com/product/b1316798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 58032-84-1

Molecular Formula C₇H₆ClNO₄S

Molecular Weight 235.65 g/mol

IUPAC Name
(3-nitrophenyl)methanesulfonyl

chloride

InChI Key
IUYFKLDRPZLAQQ-

UHFFFAOYSA-N

Canonical SMILES
C1=CC(=CC(=C1)--INVALID-

LINK--[O-])CS(=O)(=O)Cl

Appearance No Data Available

Melting Point No Data Available

Boiling Point No Data Available

Density No Data Available

Solubility
Reacts with water.[1] Soluble

in polar organic solvents.
[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of (3-
Nitrophenyl)methanesulfonyl chloride are not described in the searched scientific literature.

Standard analytical techniques such as differential scanning calorimetry (DSC) for melting point

determination, thermogravimetric analysis (TGA) for decomposition temperature, and gas

chromatography-mass spectrometry (GC-MS) for purity assessment would be appropriate for

characterizing this compound.

Chemical Structure
Caption: 2D representation of (3-Nitrophenyl)methanesulfonyl chloride.
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Signaling Pathways and Experimental Workflows
Currently, there is no information available in the reviewed literature detailing specific signaling

pathways or established experimental workflows in which (3-Nitrophenyl)methanesulfonyl
chloride is a key component. Its utility is likely as a reagent in organic synthesis, potentially for

the introduction of the 3-nitrobenzylsulfonyl moiety onto various molecular scaffolds in the

development of new chemical entities.

Data Gaps and Future Research
The significant lack of experimentally verified physical property data for (3-
Nitrophenyl)methanesulfonyl chloride highlights an area for future research. A thorough

characterization of its melting point, boiling point, density, and solubility in various solvents

would be invaluable for its application in research and development. Furthermore, studies

exploring its reactivity and potential applications in medicinal chemistry and materials science

could reveal novel uses for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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